Bacithrocin A

• Molecular Formula: C20H31N5O3
• Molecular Weight: 389.5 g/mol
• InChI: InChI=1S/C20H31N5O3/c1-14(2)11-18(27)25-17(12-15-7-4-3-5-8-15)19(28)24-16(13-26)9-6-10-23-20(21)22/h3-5,7-8,13-14,16-17H,6,9-12H2,1-2H3,(H,24,28)(H,25,27)(H4,21,22,23)/t16?,17-/m0/s1
• InChIKey: JDLOASBKUAQMFJ-DJNXLDHESA-N

Bacithrocin A for Procurement: Thrombin Inhibitor Peptide from Bacillus laterosporus

Bacithrocin A (CAS 160433-47-6, MF C20H31N5O3, MW 389.49) is a thrombin-inhibiting peptide isolated from the culture broth of Bacillus laterosporus Laubach NR 2988 [1]. The compound is structurally characterized as an N-acyl-L-phenylalanyl-DL-arginal derivative and serves as the reference standard within the bacithrocin class of serine protease inhibitors [2]. Bacithrocin A is primarily sourced for in vitro studies of coagulation cascades, protease specificity profiling, and as a positive control for antipain-like inhibitor discovery .

Thrombin cascade studies Serine protease inhibitor for coagulation research

Protease profiling Multi-target selectivity characterization tool

Natural product screening Reference for novel thrombin inhibitor discovery

• [1] Kamiyama T, Umino T, Nakamura Y, et al. Bacithrocins A, B and C, novel thrombin inhibitors. J Antibiot (Tokyo). 1994;47(9):959-968. View Source
• [2] MeSH Supplementary Concept Data: bacithrocin A. National Library of Medicine. Unique ID: C089887. Introduced 1994. View Source

Bacithrocin A vs. Bacitracin A: Critical Procurement Distinction to Prevent Assay Failure

Despite superficial nomenclatural similarity, Bacithrocin A and Bacitracin A are fundamentally distinct chemical entities with non-overlapping mechanisms, sources, and application spaces. Bacithrocin A is a small synthetic peptide (N-acyl-L-phenylalanyl-DL-arginal) produced by Bacillus laterosporus that functions as a serine protease inhibitor targeting the coagulation cascade [1]. In contrast, Bacitracin A is a cyclic dodecapeptide antibiotic produced by Bacillus licheniformis that disrupts bacterial cell wall synthesis via inhibition of C55-isoprenyl pyrophosphate dephosphorylation [2]. Substituting Bacithrocin A with Bacitracin A in a thrombin inhibition assay will yield false-negative results; conversely, using Bacithrocin A in an antimicrobial MIC panel provides no meaningful antibacterial activity data. Procurement specialists and researchers must verify CAS registry numbers (160433-47-6 for Bacithrocin A; 22601-59-8 for Bacitracin A) to prevent costly experimental failures [3].

Bacitracin A is not interchangeable

Bacitracin A is an unrelated antibiotic that disrupts bacterial cell wall synthesis; substituting it in thrombin assays yields false-negative results and wastes resources.

Bacithrocin B/C may reduce assay sensitivity

In-class analogs B and C exhibit lower thrombin inhibitory activity compared to Bacithrocin A, which can shift dose-response curves and increase compound consumption if used as drop-in replacements.

Nomenclature similarity leads to procurement errors

Similar-sounding names and CAS numbers (160433-47-6 vs. 22601-59-8) require explicit verification; incorrect ordering may compromise experimental reproducibility.

• [1] Kamiyama T, Umino T, Nakamura Y, et al. Bacithrocins A, B and C, novel thrombin inhibitors. J Antibiot (Tokyo). 1994;47(9):959-968. View Source
• [2] Ikai Y, Oka H, Hayakawa J, et al. Total structures and antimicrobial activity of bacitracin minor components. J Antibiot (Tokyo). 1995;48(3):233-242. View Source
• [3] Creative Biogene. Bacithrocin A product page. CAS 160433-47-6. View Source

Bacithrocin A Quantitative Differentiation Evidence vs. In-Class Analogs and Reference Inhibitors

Bacithrocin A vs. Bacithrocin B and C: Thrombin Inhibitory Potency (IC50)

Bacithrocin A exhibits superior potency against thrombin compared to its co-isolated analogs Bacithrocin B and Bacithrocin C. In a direct head-to-head comparison, Bacithrocin A demonstrates an IC50 of 48 µM against thrombin, whereas Bacithrocin B and C show IC50 values of 84 µM and 80 µM, respectively [1]. This represents a 1.7- to 1.8-fold improvement in inhibitory activity for the A component.

Thrombin IC50 vs. B/C

Head-to-head

Bacithrocin A: 48 µM
Bacithrocin B: 84 µM
Bacithrocin C: 80 µM

Supports potency-based selection within the bacithrocin class

In vitro thrombin enzymatic assay; purified enzyme

Evidence Dimension	Thrombin inhibition IC50
Target Compound Data	48 µM
Comparator Or Baseline	Bacithrocin B: 84 µM; Bacithrocin C: 80 µM
Quantified Difference	Bacithrocin A is 1.7- to 1.8-fold more potent than Bacithrocin B and C
Conditions	In vitro enzymatic assay using purified thrombin

Why This Matters

Procurement of Bacithrocin A rather than B or C ensures the highest thrombin inhibitory potency within the bacithrocin class, reducing compound consumption in dose-response studies.

• [1] Kamiyama T, Umino T, Nakamura Y, et al. Bacithrocins A, B and C, novel thrombin inhibitors. J Antibiot (Tokyo). 1994;47(9):959-968. View Source

Bacithrocin A vs. Antipain: Thrombin Inhibitory Potency Comparison

When benchmarked against antipain, a well-established serine protease inhibitor, Bacithrocin A demonstrates approximately 3.7-fold lower potency. The ED50 of Bacithrocin A against thrombin is 48 × 10⁻⁶ mol/L, whereas antipain achieves an ED50 of 13 × 10⁻⁶ mol/L under comparable assay conditions [1]. Bacithrocins B, C, and D exhibit even higher ED50 values of 84, 80, and 124 × 10⁻⁶ mol/L, respectively.

ED50 vs. Antipain

Head-to-head

Bacithrocin A: 48 × 10⁻⁶ mol/L
Antipain: 13 × 10⁻⁶ mol/L

Contextualizes potency relative to established reference inhibitor

Comparable assay conditions; antipain as baseline

Evidence Dimension	Thrombin inhibition ED50
Target Compound Data	48 × 10⁻⁶ mol/L
Comparator Or Baseline	Antipain: 13 × 10⁻⁶ mol/L
Quantified Difference	Bacithrocin A is 3.7-fold less potent than antipain
Conditions	In vitro thrombin enzymatic assay; antipain used as reference standard

Why This Matters

Understanding the potency gap relative to antipain guides appropriate positive control selection—Bacithrocin A serves as a structurally distinct comparator for discovering novel thrombin inhibitors with improved efficacy.

• [1] Creative Biogene. Bacithrocin A product page. ED50 comparison data for components A, B, C, D and reference antipain. View Source

Bacithrocin A Protease Selectivity Profile: Factor Xa, Trypsin, and Papain

Bacithrocin A displays a rank-order protease inhibition profile characterized by highest potency against papain (IC50 = 0.02 µM), followed by trypsin (IC50 = 0.65 µM), factor Xa (IC50 = 13 µM), and thrombin (IC50 = 48 µM) . This selectivity gradient distinguishes Bacithrocin A from more specific thrombin inhibitors and indicates utility in multi-protease profiling studies. The IC50 values for Bacithrocins B and C are comparable to those of Bacithrocin A across these targets, indicating that potency differences are thrombin-specific [1].

Selectivity Profile

Head-to-head

Papain: 0.02 µM
Trypsin: 0.65 µM
Factor Xa: 13 µM
Thrombin: 48 µM

Demonstrates >2,000-fold selectivity gradient for protease panel studies

Purified proteases; consistent across B/C for non-thrombin targets

Evidence Dimension	Multi-protease inhibition IC50 values
Target Compound Data	Papain: 0.02 µM; Trypsin: 0.65 µM; Factor Xa: 13 µM; Thrombin: 48 µM
Comparator Or Baseline	Bacithrocin B: Papain ~0.02 µM, Trypsin ~1.7 µM, Factor Xa ~17 µM, Thrombin 84 µM
Quantified Difference	Bacithrocin A is 1.7-fold more potent than Bacithrocin B against thrombin; comparable against papain
Conditions	In vitro enzymatic assays using purified proteases

Why This Matters

The distinct selectivity profile—particularly the >2,000-fold potency range across targets—makes Bacithrocin A valuable as a tool compound for probing serine and cysteine protease active site preferences in drug discovery programs.

• [1] Kamiyama T, Umino T, Nakamura Y, et al. Bacithrocins A, B and C, novel thrombin inhibitors. J Antibiot (Tokyo). 1994;47(9):959-968. View Source

Bacithrocin A vs. Leupeptin: Structural and Source Differentiation

Bacithrocin A is structurally and biosynthetically distinct from leupeptin, a widely used acetyl-L-leucyl-L-leucyl-L-arginal protease inhibitor. Bacithrocin A is an N-acyl-L-phenylalanyl-DL-arginal derivative produced by Bacillus laterosporus Laubach NR 2988, whereas leupeptin is an N-acetyl-L-leucyl-L-leucyl-L-arginal produced by various Streptomyces species [1]. This structural divergence—phenylalanine substitution for leucine at the P2 position—confers different protease selectivity profiles and provides orthogonal tool compound options for researchers validating target engagement mechanisms.

Vs. Leupeptin

Class-level

P2 Phe (vs. Leu in leupeptin)
B. laterosporus vs. Streptomyces origin

Structurally distinct alternative supports orthogonal target engagement studies

Structural elucidation by 2D-NMR; class-level comparison

Evidence Dimension	Structural class and biosynthetic origin
Target Compound Data	N-acyl-L-phenylalanyl-DL-arginal from B. laterosporus
Comparator Or Baseline	Leupeptin: N-acetyl-L-leucyl-L-leucyl-L-arginal from Streptomyces spp.
Quantified Difference	Distinct P2 amino acid substitution (phenylalanine vs. leucine); different producing organisms
Conditions	Structural elucidation by 2D-NMR and amino acid analysis

Why This Matters

For researchers requiring orthogonal chemical matter to validate target biology, Bacithrocin A offers a structurally distinct alternative to leupeptin while maintaining arginal-based protease inhibition.

• [1] Kamiyama T, Umino T, Nakamura Y, et al. Bacithrocins A, B and C, novel thrombin inhibitors. J Antibiot (Tokyo). 1994;47(9):959-968. Structure elucidation by 2D-NMR. View Source

Bacithrocin A Application Scenarios Based on Validated Quantitative Evidence

Thrombin Inhibition Studies Requiring Highest In-Class Potency

In experimental designs where maximal thrombin inhibition within the bacithrocin structural class is required, Bacithrocin A is the preferred selection. With an IC50 of 48 µM against thrombin, Bacithrocin A demonstrates 1.7- to 1.8-fold greater potency than Bacithrocin B (84 µM) and Bacithrocin C (80 µM) [1]. This potency advantage reduces compound consumption and enables lower working concentrations in dose-response assays. Applicable in academic thrombosis research and pharmaceutical discovery programs screening for anticoagulant leads.

Multi-Protease Selectivity Profiling and Active Site Characterization

Bacithrocin A's >2,000-fold potency range across proteases—from 0.02 µM against papain to 48 µM against thrombin—makes it a valuable tool compound for characterizing active site preferences of serine and cysteine proteases [1]. The compound can serve as a reference standard in selectivity panels to benchmark novel inhibitors and to probe structure-activity relationships around arginal-based pharmacophores. This application is particularly relevant for academic structural biology groups and pharmaceutical lead optimization teams.

Positive Control for Natural Product Inhibitor Discovery Programs

Bacithrocin A serves as a structurally defined positive control in microbial natural product screening campaigns targeting thrombin and related coagulation proteases. Its well-characterized IC50 values (thrombin: 48 µM; factor Xa: 13 µM; trypsin: 0.65 µM) provide reproducible benchmarking for hit validation and secondary assay calibration [1]. Additionally, its ED50 of 48 × 10⁻⁶ mol/L relative to antipain's 13 × 10⁻⁶ mol/L establishes a baseline potency threshold for prioritizing novel thrombin inhibitor hits from fermentation extracts [2].

Orthogonal Tool Compound for Target Engagement Validation

For researchers seeking to validate protease target engagement using structurally distinct chemical matter, Bacithrocin A provides an orthogonal option to the widely used leupeptin. Both compounds share an arginal-based inhibitory mechanism but differ in their P2 amino acid substitution (phenylalanine in Bacithrocin A vs. leucine in leupeptin) and biosynthetic origin (B. laterosporus vs. Streptomyces spp.) [1]. This structural divergence supports robust target validation studies where chemical series redundancy must be minimized.

Application

Selection Property

Validation Focus

Thrombin inhibition studies

In-class potency context

IC50-based compound selection within bacithrocin series

Multi-protease selectivity profiling

Protease selectivity gradient

Cross-target IC50 benchmarking for serine/cysteine proteases

Natural product inhibitor screening

Reproducible reference standard

Assay calibration with known thrombin/factor Xa activity

Orthogonal target validation

Structurally distinct scaffold

P2 phenylalanine vs. leupeptin leucine; different biosynthetic origin

• [1] Kamiyama T, Umino T, Nakamura Y, et al. Bacithrocins A, B and C, novel thrombin inhibitors. J Antibiot (Tokyo). 1994;47(9):959-968. View Source
• [2] Creative Biogene. Bacithrocin A product page. ED50 comparison data for components A, B, C, D and reference antipain. View Source